Cas no 2228658-23-7 (O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine)

• Product Name: O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine
• CAS No: 2228658-23-7
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6054968
• PubChem ID: 165636318
• Update Time: 2025-10-31

O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine
• 2228658-23-7
• O-[2-(3-chloro-2-methoxyphenyl)propyl]hydroxylamine
• EN300-1982517

• Inchi： 1S/C10H14ClNO2/c1-7(6-14-12)8-4-3-5-9(11)10(8)13-2/h3-5,7H,6,12H2,1-2H3
• InChI Key： WVBUHDKFUKRNEN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C(C)CON

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine

O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine: A Comprehensive Overview

O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine, with the CAS number 2228658-23-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted phenyl ring. The 3-chloro-2-methoxyphenyl moiety contributes to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine in drug discovery. Its ability to act as a precursor for the synthesis of bioisosteres has been extensively explored. For instance, researchers have utilized this compound to develop analogs with improved pharmacokinetic profiles, which are critical for drug efficacy. The hydroxylamine group in the molecule plays a pivotal role in these transformations, enabling the formation of stable amine derivatives.

In addition to its role in pharmaceuticals, O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine has found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics. Recent advancements have demonstrated its potential as a building block for constructing advanced materials such as conductive polymers and organic semiconductors. The chlorine and methoxy substituents on the phenyl ring enhance its electron-withdrawing and donating abilities, respectively, which are crucial for these applications.

The synthesis of O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the substituted phenol derivative and subsequent alkylation to introduce the hydroxylamine group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

From an environmental perspective, O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This aspect is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, O-2-(3-chloro-2-methoxyphenyl)propylhydroxylamine is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.